Cas no 89794-53-6 (3-methoxycyclohexan-1-ol)

• Product Name: 3-methoxycyclohexan-1-ol
• CAS No: 89794-53-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD07780448
• CID: 1944778
• PubChem ID: 249259
• Update Time: 2025-06-13

3-methoxycyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methoxycyclohexanol
• 3-methoxy-cyclohexa-2,5-dienecarboxylic acid amide
• CTK1I4380
• 3-methoxycyclohexan-1-ol
• Cyclohexandiol-(1.3)-monomethylaether
• 2,5-Cyclohexadiene-1-carboxamide, 3-methoxy-
• optically inactive 1-methoxy-cyclohexanol-(3)
• 3-MeO-cyclohexanol
• Opt.-inakt. 1-Methoxy-cyclohexanol-(3)
• 1,4-Dihydro-3-methoxybenzamid
• 3-Methoxy-cyclohexanol
• 3-Methoxy-cyclohexa-2,5-diencarbonsaeure-amid
• CS-0051287
• SCHEMBL2369042
• EN300-20002
• NSC-67337
• SB40526
• Z104476334
• DTXSID301008979
• P16568
• (1R,3R)-3-methoxycyclohexanol
• NSC67337
• AB86396
• DA-23430
• 89794-53-6
• SY100215
• AB86172
• ANRGBAYCAUTVKN-UHFFFAOYSA-N
• 1821819-34-4
• AKOS009031611
• BS-12999
• (1S,3R)-3-methoxycyclohexanol
• AB86140
• AB86421
• Cyclohexanol, 3-methoxy-, (1R,3R)-rel-
• Cyclohexanol, 3-methoxy-
• MFCD07780448

• MDL： MFCD07780448
• Inchi： 1S/C7H14O2/c1-9-7-4-2-3-6(8)5-7/h6-8H,2-5H2,1H3
• InChI Key： ANRGBAYCAUTVKN-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(C1)O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 35-38 °C
• Boiling Point: 216.5±8.0 °C at 760 mmHg
• Flash Point: 88.7±12.7 °C
• Refractive Index: 1.457
• PSA: 29.46000
• LogP: 0.93630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-methoxycyclohexan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-methoxycyclohexan-1-ol

Introduction to 3-Methoxycyclohexan-1-ol (CAS No. 89794-53-6)

3-Methoxycyclohexan-1-ol (CAS No. 89794-53-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with a methoxy group and a hydroxyl group attached. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The molecular formula of 3-methoxycyclohexan-1-ol is C₇H₁₄O₂, and its molecular weight is approximately 126.18 g/mol. The compound is a colorless liquid at room temperature with a mild, characteristic odor. It is soluble in water and many organic solvents, which enhances its utility in different chemical reactions and formulations.

In recent years, significant research has been conducted to explore the potential applications of 3-methoxycyclohexan-1-ol. One notable area of interest is its use as an intermediate in the synthesis of pharmaceuticals and fine chemicals. The presence of the hydroxyl group allows for easy functionalization, making it a valuable starting material for the preparation of more complex molecules.

A study published in the Journal of Organic Chemistry highlighted the role of 3-methoxycyclohexan-1-ol in the synthesis of novel anti-inflammatory agents. Researchers found that derivatives of this compound exhibited potent anti-inflammatory properties, suggesting its potential as a lead compound for drug development. The study also demonstrated that the methoxy group plays a crucial role in enhancing the biological activity and stability of the final products.

Beyond pharmaceutical applications, 3-methoxycyclohexan-1-ol has been investigated for its use in green chemistry processes. A recent paper in Green Chemistry explored the use of this compound as a solvent and reaction medium in sustainable chemical synthesis. The results showed that 3-methoxycyclohexan-1-ol can effectively replace traditional solvents, reducing environmental impact while maintaining high reaction yields and selectivity.

In the field of materials science, 3-methoxycyclohexan-1-ol has been utilized as a building block for the synthesis of advanced polymers and coatings. Its ability to form stable and robust structures makes it an attractive candidate for developing materials with enhanced mechanical properties and durability. A study published in Polymer Chemistry reported the successful synthesis of polymeric materials using 3-methoxycyclohexan-1-ol-based monomers, which exhibited excellent thermal stability and resistance to chemical degradation.

The safety profile of 3-methoxycyclohexan-1-ol has also been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered safe when handled properly under laboratory conditions. However, it is important to follow standard safety protocols to minimize any potential risks associated with its use.

In conclusion, 3-methoxycyclohexan-1-ol (CAS No. 89794-53-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and favorable properties make it an essential component in pharmaceutical development, green chemistry, and materials science. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific research.